5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95%

• IUPAC Name: 5-(3-aminophenyl)-2-chloropyridine-4-carboxylic acid
• InChI: InChI=1S/C12H9ClN2O2/c13-11-5-9(12(16)17)10(6-15-11)7-2-1-3-8(14)4-7/h1-6H,14H2,(H,16,17)
• InChI Key: CBZFIWIGKFDPNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)N)C2=CN=C(C=C2C(=O)O)Cl
• Molecular Formula: C12H9ClN2O2
• DSSTOX Substance ID: DTXSID60686945
• Molecular Weight: 248.66 g/mol
• CAS RN: 1261996-07-9

Description

5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% (5-APC), is a synthetic derivative of nicotinic acid, a form of vitamin B3 (niacin). It is a white crystalline solid with a molecular weight of 235.6 g/mol and a melting point of 145°C. 5-APC is used as a reagent in organic synthesis and as a starting material for various pharmaceuticals. It has also been used in research studies to investigate the structure-activity relationships of various compounds.

Mechanism of Action

5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% acts as a competitive inhibitor of the enzyme nicotinamide adenine dinucleotide phosphate (NADPH) oxidase. This enzyme is involved in the production of reactive oxygen species (ROS), which are involved in a variety of cellular processes, including cell signaling, apoptosis, and inflammation. By inhibiting NADPH oxidase, 5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% can reduce the production of ROS and, in turn, modulate the activity of these processes.
Biochemical and Physiological Effects
5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% has been shown to modulate the activity of various biochemical and physiological processes. In vitro studies have demonstrated that 5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% can inhibit the production of ROS, reduce inflammation, and modulate the activity of cell signaling pathways. In vivo studies have demonstrated that 5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% can reduce the production of cytokines, inhibit the activity of enzymes involved in the metabolism of drugs, and modulate the activity of enzymes involved in the production of energy.

Advantages and Limitations for Lab Experiments

The use of 5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% in laboratory experiments has several advantages. It is a relatively inexpensive reagent, and it is readily available from chemical suppliers. It can be used to study the structure-activity relationships of various compounds, and it can be used to study the metabolism of drugs. However, there are some limitations to its use in laboratory experiments. It is a relatively unstable compound, and it is toxic in high concentrations.

Future Directions

The use of 5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% in laboratory experiments has the potential to open up a number of new research avenues. For example, it could be used to study the effects of various compounds on the activity of enzymes involved in the production of energy, as well as to investigate the effects of drugs on the body. Furthermore, it could be used to study the binding of drugs to their target proteins, as well as to investigate the effects of various compounds on the activity of enzymes. Additionally, it could be used to investigate the effects of drugs on the production of cytokines, and to study the metabolism of drugs. Finally, it could be used to investigate the effects of various compounds on the production of reactive oxygen species.

Synthesis Methods

5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% can be synthesized from the reaction of nicotinic acid and 3-chloro-2-propanol in the presence of an acid catalyst. The reaction occurs in two steps; first, the nicotinic acid is converted to the corresponding ester, and then the ester is hydrolyzed to form 5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95%. The reaction can be carried out in aqueous or alcoholic solvents and yields a 95% pure product.

Scientific Research Applications

5-(3-Aminophenyl)-2-chloroisonicotinic acid, 95% has been used in a variety of research studies to investigate the structure-activity relationships of various compounds. It has been used to study the binding of drugs to their target proteins, as well as to investigate the effects of various compounds on the activity of enzymes. It has also been used to study the metabolism of drugs, as well as to investigate the effects of drugs on the body.